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Cat. No.: B612696

Get Quote

Abstract & Scope
Crustacean Cardioactive Peptide (CCAP) is a cyclic nonapeptide (H-Pro-Phe-Cys-Asn-Ala-

Phe-Thr-Gly-Cys-NH₂) essential for modulating cardiac output and gut motility in arthropods.[1]

[2] Its physiological potency relies heavily on the integrity of its Cys3–Cys9 disulfide bridge and

C-terminal amidation.

Inconsistent experimental results in physiological assays (e.g., semi-isolated heart

preparations) are frequently traced back to improper stock solution preparation—specifically,

the failure to account for Net Peptide Content (NPC) versus gross weight, and the degradation

of the disulfide bond due to oxidative solvents.

This guide provides a rigorous, self-validating protocol for preparing CCAP stock solutions,

ensuring maximum bioactivity and reproducibility.

Physicochemical Profile
Understanding the molecule is the first step to stability. CCAP is moderately hydrophobic but

contains a sensitive disulfide bridge.
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Parameter Specification Notes

Sequence
Pro-Phe-Cys-Asn-Ala-Phe-Thr-

Gly-Cys-NH₂

Cyclic via Cys3-Cys9 disulfide

bond.[1][2][3]

Molecular Weight 956.12 g/mol
Based on average isotopic

masses.

Isoelectric Point (pI) ~5.5 - 6.0
Neutral to slightly acidic

character.[1]

Solubility Water, 0.1% Acetic Acid

Avoid basic buffers (pH > 8)

which promote disulfide

scrambling.[1]

Stability Risks Oxidation, Adsorption

Cys residues are prone to

oxidation; hydrophobic

residues adsorb to plastics.

Critical Pre-Requisite: Net Peptide Content (NPC)
STOP & READ: This is the most common source of error in peptide pharmacology.

Lyophilized peptide powder is never 100% peptide. It contains:

Counter-ions: (TFA, Acetate, or HCl) used during HPLC purification.[1]

Residual Water: Peptides are hygroscopic.

The "Gross Weight" vs. "Net Peptide" Trap: If you weigh 1.0 mg of powder, you may only have

0.7 mg of active CCAP.

Gross Weight: The reading on your balance.

Net Peptide Content (NPC): The percentage of actual peptide (usually 70–85%).[1]

Validation Step: Locate the Certificate of Analysis (CoA) for your specific batch.[1] Find the

value labeled "Peptide Content" or "NPC" (determined by Amino Acid Analysis or Elemental

Analysis).[4]
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Formula for Concentration Correction:

[1]

Protocol: Preparation of 1 mM Stock Solution
Materials Required[1][4][6][7][8][9][10][11][12]

CCAP Lyophilized Powder (Store at -20°C).[1]

Solvent: Sterile 0.1% Acetic Acid (v/v) in HPLC-grade water.

Why Acetic Acid? Slightly acidic pH (~3.[1]0) protonates the N-terminus and prevents

disulfide exchange/oxidation, which occurs rapidly at neutral/alkaline pH.[1]

Vessel:LoBind (Low Protein Binding) Polypropylene tubes.

Why? CCAP is hydrophobic enough to adsorb to standard polystyrene or glass, causing

significant loss of titer at low concentrations.

Equipment: Analytical balance, Vortex, Microcentrifuge.

Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Crustacean_cardioactive_peptide
https://en.wikipedia.org/wiki/Crustacean_cardioactive_peptide
https://en.wikipedia.org/wiki/Crustacean_cardioactive_peptide
https://en.wikipedia.org/wiki/Crustacean_cardioactive_peptide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612696?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lyophilized CCAP Vial
(-20°C)

Equilibrate to Room Temp
(30 mins in Desiccator)

Prevent Condensation

Centrifuge Vial
(30s @ 5000xg)

Pellet Powder

Weigh Powder (Gross)
& Check CoA for NPC

Calculate Volume:
Vol = (Gross Wt × NPC) / Target Conc

CRITICAL STEP

Add 0.1% Acetic Acid
(Avoid DMSO if possible)

Vortex Gently (30s)
Verify Clarity

Aliquot into LoBind Tubes
(Avoid Freeze-Thaw)

Store at -20°C or -80°C

Click to download full resolution via product page
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Figure 1: Step-by-step workflow for preparing stable CCAP stock solutions.[1] Note the critical

calculation step involving Net Peptide Content (NPC).

Step-by-Step Procedure
Equilibration: Remove the peptide vial from the freezer and place it in a desiccator. Allow it to

warm to room temperature (approx. 30 mins) before opening.

Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the

hygroscopic peptide, causing hydrolysis and weighing errors.

Pelleting: Briefly centrifuge the vial (5,000 x g for 30 sec) to ensure all powder is at the

bottom.

Solubilization (The "Dropwise" Method):

Do not add the full volume of solvent at once.

Add approx. 50% of the calculated volume of 0.1% Acetic Acid.

Vortex gently or pipette up and down.[1]

Observation: The solution should be clear. If particles persist, sonicate for 10–15 seconds.

Add the remaining solvent to reach the target volume.

Aliquoting: Immediately divide the stock into single-use aliquots (e.g., 10–50 µL) in LoBind

tubes.

Warning:Never store CCAP diluted in physiological saline (e.g., PBS, Ringers) for long

periods.[1] The salts and neutral pH promote degradation. Only dilute immediately before

the experiment.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -20°C

(stable for 3–6 months) or -80°C (stable for 1 year).

Physiological Context: Mechanism of Action
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To interpret your experimental data correctly, it is vital to understand the signaling cascade

initiated by your CCAP solution. CCAP acts via a G-Protein Coupled Receptor (GPCR),

specifically the CCAP-R.[1]

CCAP Ligand CCAP Receptor
(GPCR)

Binding
Gαs Protein

Activation
Adenylyl Cyclase

Stimulation
cAMP (↑)

ATP -> cAMP Protein Kinase A
(PKA)

Activates L-Type Ca2+ Channels
(Phosphorylation)

Phosphorylates Physiological Output:
↑ Heart Rate (Chronotropy)
↑ Stroke Volume (Inotropy)

Ca2+ Influx

Click to download full resolution via product page

Figure 2: The canonical signaling pathway for CCAP.[1] The peptide binds to a Gs-coupled

receptor, increasing cAMP levels and enhancing Calcium influx, leading to cardioexcitation.

Troubleshooting & Quality Control
Issue Probable Cause Corrective Action

Precipitation
Concentration too high (>5

mM) or pH too neutral.[1]

Add 10% Acetic Acid dropwise.

If stubborn, add minimal DMF

(Dimethylformamide).[1] Avoid

DMSO for Cys-peptides if

possible to prevent oxidation.

[1][5][6]

Loss of Activity
Adsorption to plastic or

oxidation of disulfide bond.

Use LoBind tubes.[1] Ensure

solvent is acidic (0.1% Acetic

Acid).[1] Avoid repeated

freeze-thaw cycles.[1]

Inconsistent Data
Incorrect concentration

calculation.

Re-calculate using Net Peptide

Content from the CoA, not

gross weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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